Cas no 1250363-35-9 ({1-[(3-bromo-4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol)

• Product Name: {1-[(3-bromo-4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol
• CAS No: 1250363-35-9
• MF: C₁₀H₉BrFN₃O
• MW: 286.10036444664
• CID: 5057889
• Update Time: 2025-06-12

{1-[(3-bromo-4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanol, 1-[(3-bromo-4-fluorophenyl)methyl]-
• {1-[(3-Bromo-4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol
• {1-[(3-bromo-4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol

• Inchi： 1S/C10H9BrFN3O/c11-9-3-7(1-2-10(9)12)4-15-5-8(6-16)13-14-15/h1-3,5,16H,4,6H2
• InChI Key： YGWVZNKYVCBUQX-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C(Br)=C2)C=C(CO)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on {1-[(3-bromo-4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol

Research Brief on 1250363-35-9 and {1-[(3-bromo-4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol in Chemical Biology and Medicine

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small molecules such as 1250363-35-9 and its derivative, {1-[(3-bromo-4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol, as potential therapeutic agents. These compounds have garnered attention due to their unique structural features and biological activities, particularly in targeting specific enzymes and pathways involved in disease progression. This research brief synthesizes the latest findings on these molecules, focusing on their synthesis, mechanism of action, and potential applications in drug development.

The compound 1250363-35-9, a chemical entity with a CAS registry number, has been identified as a key intermediate in the synthesis of biologically active triazole derivatives. Recent studies have demonstrated its utility in click chemistry, where it serves as a precursor for the development of more complex molecules, including {1-[(3-bromo-4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol. The latter compound, characterized by a triazole core substituted with a bromo-fluorophenyl group and a hydroxymethyl moiety, exhibits promising pharmacological properties, such as enzyme inhibition and anti-inflammatory effects.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and biological evaluation of {1-[(3-bromo-4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol. The study employed a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to efficiently construct the triazole ring, followed by functionalization to introduce the hydroxymethyl group. The resulting compound demonstrated potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. Molecular docking studies further revealed that the bromo-fluorophenyl moiety enhances binding affinity to the COX-2 active site, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant finding comes from a 2024 preprint in Bioorganic & Medicinal Chemistry Letters, which investigated the role of 1250363-35-9 in the synthesis of triazole-based proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules designed to degrade target proteins by recruiting E3 ubiquitin ligases. The study highlighted that derivatives of {1-[(3-bromo-4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol could serve as versatile linkers in PROTAC design, owing to their stability and ability to modulate protein-protein interactions. Preliminary results indicated successful degradation of oncogenic proteins in vitro, paving the way for further preclinical studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of these compounds. For instance, the hydroxymethyl group in {1-[(3-bromo-4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol may contribute to metabolic instability, necessitating structural modifications to improve bioavailability. Recent computational studies have proposed substituting the hydroxymethyl with a bioisostere, such as a fluoromethyl group, to enhance metabolic resistance while retaining biological activity. These insights are critical for advancing these molecules into clinical candidates.

In conclusion, 1250363-35-9 and {1-[(3-bromo-4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanol represent valuable scaffolds in medicinal chemistry, with demonstrated applications in enzyme inhibition and targeted protein degradation. Ongoing research aims to refine their structures and evaluate their efficacy in vivo, offering exciting prospects for future therapeutics. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these findings into clinically viable treatments.